Cas no 1211305-28-0 (2-Phenyl-1-[5-(1-{[3-(trifluoromethyl)pyridin-2-yl]sulfanyl}ethyl)-1H-pyrazol-1-yl]ethan-1-one)

• Product Name: 2-Phenyl-1-[5-(1-{[3-(trifluoromethyl)pyridin-2-yl]sulfanyl}ethyl)-1H-pyrazol-1-yl]ethan-1-one
• CAS No: 1211305-28-0
• MF: C₁₉H₁₆F₃N₃OS
• MW: 391.410053253174
• CID: 5744043
• PubChem ID: 45588569
• Update Time: 2023-11-11

2-Phenyl-1-[5-(1-{[3-(trifluoromethyl)pyridin-2-yl]sulfanyl}ethyl)-1H-pyrazol-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• HA-0803
• AKOS005106561
• 2-phenyl-1-[5-[1-[3-(trifluoromethyl)pyridin-2-yl]sulfanylethyl]pyrazol-1-yl]ethanone
• 2-phenyl-1-[5-(1-{[3-(trifluoromethyl)pyridin-2-yl]sulfanyl}ethyl)-1H-pyrazol-1-yl]ethan-1-one
• 1211305-28-0
• 2-phenyl-1-[5-(1-{[3-(trifluoromethyl)-2-pyridinyl]sulfanyl}ethyl)-1H-pyrazol-1-yl]-1-ethanone
• Ethanone, 2-phenyl-1-[5-[1-[[3-(trifluoromethyl)-2-pyridinyl]thio]ethyl]-1H-pyrazol-1-yl]-
• 2-Phenyl-1-[5-(1-{[3-(trifluoromethyl)pyridin-2-yl]sulfanyl}ethyl)-1H-pyrazol-1-yl]ethan-1-one

• Inchi： 1S/C19H16F3N3OS/c1-13(27-18-15(19(20,21)22)8-5-10-23-18)16-9-11-24-25(16)17(26)12-14-6-3-2-4-7-14/h2-11,13H,12H2,1H3
• InChI Key： SGNXHGGOOTZFKL-UHFFFAOYSA-N
• SMILES： S(C1C(C(F)(F)F)=CC=CN=1)C(C)C1=CC=NN1C(CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 391.09661780g/mol
• Monoisotopic Mass: 391.09661780g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 73.1Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 517.9±60.0 °C(Predicted)
• pka: 0.20±0.29(Predicted)